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This guide provides a comprehensive comparison of the Tropical Rainfall Measuring Mission

(TRMM) Multi-satellite Precipitation Analysis (TMPA) data with ground-based rainfall

observations. It is intended for researchers, scientists, and professionals in drug development

who utilize precipitation data in their work. This document outlines the performance of TMPA in

various regions and under different climatic conditions, supported by quantitative data from

several validation studies.

Data Presentation: Performance of TMPA in
Validation Studies
The following table summarizes the key findings from various studies that have validated TMPA
data against ground-based rain gauge observations. The studies cover different geographical

locations, climatic conditions, and time scales, providing a broad overview of the product's

accuracy.
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Study & Region
Ground-Based
Observation

Time Scale
Key Findings &
Statistical Metrics

Jinsha River Basin,

China

In-situ ground gauge

datasets

3-hourly, Daily,

Monthly

TMPA accuracy

increases with

temporal scale.

Average Correlation

Coefficient (CC) was

0.34 (3-hourly), 0.59

(daily), and 0.90

(monthly). Mean

Probability of

Detection (POD) was

0.34 (3-hourly) and

0.63 (daily). 80.4% of

stations had an

acceptable bias

(±25%).[1]

Urban vs. Non-Urban

Watersheds (Las

Vegas, Houston,

Atlanta, Cheongju)

Rain gauge networks Event-based

TMPA tends to

underestimate rainfall

in semi-arid regions

and overestimate in

humid regions.

Accuracy was

generally better in

urbanized watersheds

in humid locations.[2]

Hexi Region, China Rain gauge

observation data

(2009-2015)

Daily, Monthly, Annual TMPA overestimates

precipitation with a

bias of 11.16%.

Performance

improves with

increasing time scale.

Low correlation in cold

seasons and

moderate in warm

seasons.
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Overestimation is

more likely in low-

elevation regions and

underestimation in

high-altitude areas.[3]

Peruvian Andes In-situ data
Multiple observation

lengths

Good agreement with

gauge values,

especially for periods

over 8 days.

Performance shows

strong regional

dependence due to

varying climate and

topography.[4]

Monsoon Core

Region, India

India Meteorological

Department (IMD)

gridded data (1998-

2017)

Daily

A high correlation of

+0.88 (99%

confidence level) was

found between daily

TMPA and IMD rainfall

data. The bias over

the core monsoon

region was found to

be very low.[5]

Experimental Protocols
The validation of TMPA data against ground-based observations typically follows a

standardized methodology to ensure the accuracy and comparability of results. The core of this

methodology is the point-to-pixel comparison.

Point-to-Pixel Comparison
This is the most common approach for validating satellite precipitation products.[6][7] It involves

comparing the rainfall data from a ground-based rain gauge (a point) with the estimated rainfall

from the corresponding satellite grid cell (a pixel) that covers the gauge's location.
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Detailed Steps:

Data Acquisition:

TMPA Data: The TMPA 3B42 research product is often used, which has a spatial

resolution of 0.25° x 0.25° and a temporal resolution of 3 hours.[3][8][9]

Ground-Based Data: Quality-controlled rainfall data is collected from a network of rain

gauges within the study area.

Temporal Matching: The rain gauge data, which is often recorded at a higher temporal

resolution (e.g., hourly), is aggregated to match the temporal resolution of the TMPA data

(e.g., 3-hourly, daily, monthly).

Spatial Matching: Each rain gauge is located within a specific TMPA grid cell. The rainfall

value from the rain gauge is then directly compared to the rainfall value of that single grid

cell.

Statistical Analysis: A variety of statistical metrics are employed to quantify the agreement

and error between the TMPA and gauge data. These include:

Continuous Verification Statistics:

Correlation Coefficient (CC): Measures the linear relationship between the satellite and

gauge data.

Bias: Indicates the systematic overestimation or underestimation of the satellite product.

Root Mean Square Error (RMSE): Represents the average magnitude of the error.

Mean Absolute Error (MAE): The average of the absolute differences between the two

datasets.

Categorical Verification Statistics:

Probability of Detection (POD): The fraction of observed rain events that were correctly

detected by the satellite.
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False Alarm Ratio (FAR): The fraction of satellite-detected rain events that were not

observed by the gauges.

Critical Success Index (CSI): A combined measure of POD and FAR that indicates the

overall skill of the satellite product in detecting rain events.

Visualization of the Validation Workflow
The following diagram illustrates the logical workflow for validating TMPA data using ground-

based observations.
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1. Data Acquisition

2. Data Preprocessing

3. Comparative Analysis

4. Performance Evaluation

TMPA Satellite Data
(0.25° x 0.25°, 3-hourly)

Temporal Aggregation
(e.g., to daily, monthly)

Ground-Based Rain Gauge Data
(Point Observations)

Spatial Matching
(Point-to-Pixel)

Continuous Metrics
(CC, Bias, RMSE, MAE)

Categorical Metrics
(POD, FAR, CSI)

Assessment of TMPA Accuracy
and Error Characteristics

Click to download full resolution via product page

Caption: Workflow for TMPA data validation.

Signaling Pathways and Logical Relationships
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The relationship between different factors influencing the accuracy of TMPA can be visualized

as follows.

Influencing Factors

TMPA Performance

Topography
(e.g., Mountainous, Flat)

Accuracy
(e.g., Bias, Correlation)

Climate Zone
(e.g., Arid, Humid)

Season
(e.g., Wet, Dry)

Detection Capability
(e.g., POD, FAR)

Rainfall Intensity
(e.g., Light, Heavy)

Click to download full resolution via product page

Caption: Factors influencing TMPA accuracy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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